Cas no 2228492-78-0 (4-(2,6-dimethoxy-4-methylphenyl)butanoic acid)
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid
- 2228492-78-0
- EN300-1733891
-
- Inchi: 1S/C13H18O4/c1-9-7-11(16-2)10(12(8-9)17-3)5-4-6-13(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)
- InChI Key: QUPKATUROBVTQA-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C=C(C=1CCCC(=O)O)OC
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1733891-0.05g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-0.1g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-0.25g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-0.5g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-1.0g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1733891-2.5g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-5.0g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1733891-10.0g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1733891-1g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1733891-5g |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid |
2228492-78-0 | 5g |
$3396.0 | 2023-09-20 |
4-(2,6-dimethoxy-4-methylphenyl)butanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid
4-(2,6-Dimethoxy-4-methylphenyl)butanoic Acid: An Emerging Compound in Medicinal Chemistry
4-(2,6-Dimethoxy-4-methylphenyl)butanoic acid (CAS No. 2228492-78-0) is a promising compound in the field of medicinal chemistry, with potential applications in various therapeutic areas. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.
Chemical Structure and Properties: 4-(2,6-Dimethoxy-4-methylphenyl)butanoic acid is a phenylbutyric acid derivative characterized by a butanoic acid moiety attached to a 2,6-dimethoxy-4-methylphenyl ring. The presence of the methoxy and methyl groups imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The compound is a white crystalline solid with a molecular weight of 258.31 g/mol and a melting point of approximately 135°C.
Synthesis Methods: Several synthetic routes have been developed to produce 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid. One common method involves the condensation of 2,6-dimethoxy-4-methylbenzaldehyde with butyric acid followed by reduction and oxidation steps. Another approach utilizes palladium-catalyzed cross-coupling reactions to construct the desired phenylbutyric acid framework. These synthetic strategies provide flexibility in large-scale production and allow for the introduction of various functional groups to enhance the compound's properties.
Biological Activities: Recent studies have highlighted the diverse biological activities of 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid. One notable application is its potential as an anti-inflammatory agent. In vitro assays have shown that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.
Pharmacological Studies: Preclinical studies have further explored the pharmacological profile of 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid. Animal models have demonstrated its efficacy in reducing inflammation and pain in conditions such as arthritis and neuropathic pain. The compound has also shown promise in neuroprotective studies, where it was found to attenuate neuronal damage and improve cognitive function in models of neurodegenerative diseases like Alzheimer's disease.
Clinical Potential: The clinical potential of 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid is an area of active research. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating inflammatory disorders and neurodegenerative conditions. Preliminary results are encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile.
Mechanisms of Action: The mechanisms underlying the biological activities of 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid are multifaceted. It has been shown to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, it upregulates the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby protecting cells from oxidative damage.
Future Directions: The future prospects for 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity for specific therapeutic targets. Furthermore, efforts are being made to develop novel formulations that improve its bioavailability and reduce side effects. Collaborative efforts between academia and industry are crucial for advancing this compound from preclinical stages to clinical applications.
In conclusion, 4-(2,6-dimethoxy-4-methylphenyl)butanoic acid (CAS No. 2228492-78-0) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes in inflammatory disorders and neurodegenerative diseases.
2228492-78-0 (4-(2,6-dimethoxy-4-methylphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)